Cas no 1049677-20-4 (12-Chlorododecylphosphonic acid)

• Product Name: 12-Chlorododecylphosphonic acid
• CAS No: 1049677-20-4
• MF: C₁₂H₂₆ClO₃P
• MW: 284.75980424881
• CID: 6792421
• PubChem ID: 45158979
• Update Time: 2026-03-12

12-Chlorododecylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• MFCD11046100
• 12-chlorododecylphosphonic acid
• 1049677-20-4
• (12-chlorododecyl)phosphonic acid
• SCHEMBL4531990
• 12-Chlorododecylphosphonic acid

• Inchi： 1S/C12H26ClO3P/c13-11-9-7-5-3-1-2-4-6-8-10-12-17(14,15)16/h1-12H2,(H2,14,15,16)
• InChI Key： ABAWVNSCVTUBPD-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCP(=O)(O)O

Computed Properties

• Exact Mass: 284.1308094g/mol
• Monoisotopic Mass: 284.1308094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 3.7

Additional information on 12-Chlorododecylphosphonic acid

Introduction to 12-Chlorododecylphosphonic acid (CAS No. 1049677-20-4) and Its Emerging Applications in Chemical and Pharmaceutical Research

12-Chlorododecylphosphonic acid, identified by the chemical abstracts service number 1049677-20-4, is a specialized organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in both academic research and industrial chemistry. This compound, characterized by a long aliphatic chain terminated with a chlorophosphonic functional group, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty materials.

The molecular structure of 12-chlorododecylphosphonic acid consists of a dodecyl group linked to a phosphonic acid moiety, with the chlorine atom providing additional reactivity. This structural configuration allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitution, esterification, and metal coordination, making it a versatile building block in organic synthesis. The long hydrophobic alkyl chain enhances its solubility in non-polar solvents while maintaining compatibility with polar functional groups, facilitating its integration into diverse molecular architectures.

In the realm of pharmaceutical research, 12-chlorododecylphosphonic acid has been explored as a precursor for the development of novel therapeutic agents. Its phosphonic acid group is known to form stable complexes with metal ions, which has implications for designing metal-based drugs or chelating agents. Recent studies have highlighted its potential in creating ligands for targeted drug delivery systems, where the hydrophobic dodecyl chain aids in membrane penetration, while the phosphonic acid moiety facilitates binding to specific biological targets. For instance, researchers have investigated its use in developing antisense oligonucleotides (ASOs) for gene therapy applications, leveraging its ability to form stable complexes with nucleic acids.

The compound's reactivity also makes it useful in the synthesis of advanced materials. In nanotechnology, 12-chlorododecylphosphonic acid has been employed as a surface modifier to functionalize nanoparticles for enhanced biocompatibility and targeted drug delivery. Its ability to form stable monolayers on particle surfaces allows for precise control over material properties, enabling applications such as drug-loaded nanoparticles for cancer therapy. Additionally, its incorporation into polymer matrices has shown promise in developing smart materials capable of responding to environmental stimuli, such as pH changes or temperature fluctuations.

Environmental science has also benefited from the study of 12-chlorododecylphosphonic acid. Researchers have explored its role as a corrosion inhibitor due to its ability to form protective films on metal surfaces. This property is particularly relevant in industrial applications where metal degradation can lead to significant economic losses. Furthermore, its biodegradability and low toxicity profile make it an attractive candidate for environmentally friendly formulations compared to traditional heavy-duty inhibitors.

The industrial synthesis of 12-chlorododecylphosphonic acid typically involves the reaction of dodecanol with phosphorus trichloride or other phosphorus-containing reagents under controlled conditions. Advances in catalytic processes have improved the efficiency and selectivity of these reactions, reducing byproduct formation and energy consumption. These innovations align with global trends toward sustainable chemistry practices, emphasizing the importance of green manufacturing techniques in producing high-value compounds like 12-chlorododecylphosphonic acid.

Future research directions for 12-chlorododecylphosphonic acid are likely to focus on expanding its applications in medicinal chemistry and materials science. The development of novel derivatives with enhanced bioactivity or improved material properties will be a key area of investigation. Additionally, exploring its role in sustainable agriculture by incorporating it into formulations that protect crops without harming ecosystems could open new avenues for agricultural innovation.

In conclusion,12-chlorododecylphosphonic acid (CAS No. 1049677-20-4) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical development, material science, and environmental applications. As research continues to uncover new possibilities for this compound,12-chlorododecylphosphonic acid is poised to play an increasingly important role in advancing scientific and technological progress.